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For researchers, scientists, and drug development professionals, this guide provides an

objective analysis of the Rubidium-Strontium (Rb-Sr) dating method for geochronological

applications. It compares the performance of the Rb-Sr system with other key radiometric

dating techniques, supported by experimental data, and offers detailed methodologies for its

application.

The accurate determination of geological time is fundamental to understanding Earth's history,

the evolution of life, and the formation of mineral and energy resources. The Rubidium-

Strontium (Rb-Sr) radiometric dating method, based on the beta decay of Rubidium-87 (⁸⁷Rb)

to Strontium-87 (⁸⁷Sr), has been a cornerstone of geochronology for decades.[1][2][3] This

guide delves into the principles of the Rb-Sr system, its applications, and provides a

comparative analysis with other prevalent geochronological tools.

Principles of ⁸⁷Rb-⁸⁷Sr Geochronology
The Rb-Sr dating method relies on the slow and constant radioactive decay of ⁸⁷Rb to ⁸⁷Sr,

which has a long half-life of approximately 49.23 billion years.[1] This extended half-life makes

the Rb-Sr system particularly suitable for dating very old terrestrial and extraterrestrial rocks.[1]

[4] The fundamental principle involves measuring the ratio of the radiogenic daughter isotope

(⁸⁷Sr) to a stable, non-radiogenic strontium isotope (⁸⁶Sr) in minerals and rocks.[1][5]
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When a rock crystallizes from a magma, its constituent minerals will have the same initial ⁸⁷Sr/

⁸⁶Sr ratio. However, different minerals will incorporate varying amounts of rubidium and

strontium.[1][3] Minerals rich in potassium, such as micas (biotite and muscovite) and

potassium feldspar, will preferentially incorporate rubidium, leading to a high Rb/Sr ratio.[1][3]

Conversely, minerals like plagioclase feldspar are typically enriched in strontium and have a

low Rb/Sr ratio.[1]

Over geological time, the ⁸⁷Rb in these minerals decays to ⁸⁷Sr, causing the ⁸⁷Sr/⁸⁶Sr ratio to

increase at a rate proportional to the Rb/Sr ratio of the mineral. By measuring the present-day

⁸⁷Rb/⁸⁶Sr and ⁸⁷Sr/⁸⁶Sr ratios in several co-genetic minerals or whole-rock samples and

plotting them on an isochron diagram, the age of the rock can be determined from the slope of

the resulting line.[2][4][6] The initial ⁸⁷Sr/⁸⁶Sr ratio, which provides insights into the source of

the magma, is given by the y-intercept of the isochron.[2][6]

Comparison of Geochronological Methods
The Rb-Sr method is one of several radiometric dating techniques used in geochronology.

Each method has its own set of advantages and limitations, making them suitable for different

geological scenarios and materials. The following table provides a quantitative comparison of

the Rb-Sr system with other commonly used methods: Uranium-Lead (U-Pb), Potassium-Argon

(K-Ar), and Samarium-Neodymium (Sm-Nd).
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Experimental Protocols
Accurate Rb-Sr geochronology demands meticulous experimental procedures to ensure the

integrity of the isotopic data. The following outlines the key steps in the traditional and modern

in-situ Rb-Sr dating methodologies.

Traditional Rb-Sr Dating by Isotope Dilution Thermal
Ionization Mass Spectrometry (ID-TIMS)

Sample Preparation:

Select fresh, unweathered rock samples.
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Crush the rock to a fine powder.

Separate individual minerals using magnetic and heavy liquid separation techniques.

A portion of the powdered rock is retained for whole-rock analysis.

Chemical Separation:

Accurately weigh aliquots of the mineral separates and whole-rock powder.

Add a "spike" solution with known concentrations of enriched ⁸⁴Sr and ⁸⁵Rb isotopes. This

isotope dilution technique is crucial for precise concentration measurements.

Dissolve the spiked samples in a mixture of hydrofluoric (HF) and nitric (HNO₃) acids.

Separate Rb and Sr from other elements using ion-exchange chromatography.

Mass Spectrometry:

Load the purified Rb and Sr fractions onto separate metal filaments (e.g., tantalum or

rhenium).

Analyze the isotopic compositions of Rb and Sr using a Thermal Ionization Mass

Spectrometer (TIMS). The instrument measures the ratios of the different isotopes with

high precision.

Data Analysis:

Calculate the ⁸⁷Rb/⁸⁶Sr and ⁸⁷Sr/⁸⁶Sr ratios for each mineral separate and the whole-rock

sample.

Plot the data on an isochron diagram (⁸⁷Sr/⁸⁶Sr vs. ⁸⁷Rb/⁸⁶Sr).

Determine the age from the slope of the isochron and the initial ⁸⁷Sr/⁸⁶Sr ratio from the y-

intercept.

In-situ Rb-Sr Dating by Laser Ablation-Inductively
Coupled Plasma-Mass Spectrometry (LA-ICP-MS)
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Recent advancements have enabled in-situ Rb-Sr dating, which offers high spatial resolution

and avoids the time-consuming chemical separation process.

Sample Preparation:

Prepare a polished thick section or a standard 1-inch round epoxy mount of the rock

sample containing the minerals of interest.

Instrumentation:

Utilize a Laser Ablation (LA) system coupled to an Inductively Coupled Plasma-Mass

Spectrometer (ICP-MS), often a triple quadrupole ICP-MS (ICP-MS/MS) to resolve

isobaric interferences.

Analysis:

A focused laser beam ablates a small amount of material from the target mineral directly in

the sample mount.

The ablated material is transported by a carrier gas (e.g., helium) into the ICP-MS.

The ICP-MS ionizes the sample and separates the ions based on their mass-to-charge

ratio, allowing for the measurement of Rb and Sr isotopes. A reaction gas (e.g., N₂O) can

be used in the collision/reaction cell of the ICP-MS/MS to mass-shift Sr to SrO, effectively

separating it from the isobaric interference of ⁸⁷Rb.

Data Analysis:

Data from multiple spots on different minerals are used to construct an isochron in the

same manner as the traditional method.

Reference materials with known Rb-Sr ages are analyzed to ensure accuracy and

precision.

Visualizing the ⁸⁷Rb-⁸⁷Sr Decay System and
Geochronological Workflow
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To better illustrate the concepts discussed, the following diagrams have been generated using

the Graphviz (DOT language).

⁸⁷Rb ⁸⁷Sr
t½ = 49.23 Gyr

β⁻ decay

Click to download full resolution via product page

Caption: The radioactive decay of Rubidium-87 (⁸⁷Rb) to Strontium-87 (⁸⁷Sr) via beta emission.
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Rb-Sr Geochronology Workflow

Sample Preparation

Isotopic Analysis

Data Interpretation

Rock Sample Collection

Crushing & Grinding

Mineral Separation

Acid Dissolution & Spiking

Ion-Exchange Chromatography

Mass Spectrometry (TIMS/ICP-MS)

Isotope Ratio Calculation

Isochron Plotting

Age & Initial Ratio Determination

Click to download full resolution via product page

Caption: A simplified workflow diagram for the traditional Rb-Sr dating method.
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Conclusion
The ⁸⁷Rb-⁸⁷Sr decay system remains a valuable and widely used tool in geochronology. Its

applicability to common rock-forming minerals and its ability to provide insights into the

petrogenetic history of rocks through the initial ⁸⁷Sr/⁸⁶Sr ratio are significant advantages. While

it may be susceptible to thermal resetting and generally has lower precision than the U-Pb

method in zircons, its robustness in whole-rock systems and the advent of in-situ analytical

techniques ensure its continued relevance in unraveling the complexities of Earth's history. For

researchers, a thorough understanding of the principles, advantages, and limitations of the Rb-

Sr method, as well as its alternatives, is crucial for selecting the most appropriate

geochronological tool for their specific scientific questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b14718378#analysis-of-87rb-decay-to-
87sr-for-geochronological-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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